Cas no 10031-24-0 (dibromostannane)

• Product Name: dibromostannane
• CAS No: 10031-24-0
• MF: Br₂Sn
• MW: 278.517997741699
• MDL: MFCD00011239
• CID: 86261
• PubChem ID: 66224
• Update Time: 2025-08-04

dibromostannane Chemical and Physical Properties

Names and Identifiers

• tin dibromide
• Tin(II) bromide
• Stannous bromide
• dibromotin
• Tin II bromide
• SnBr2
• TIN BROMIDE
• Tin(Ⅳ)bromide
• Tin(Ⅱ) Bromide
• Tin(II) dibromide
• tinbromide(snbr2)
• Tindibromide
• TIN (II) BROMIDE
• Tin bromide (SnBr2)
• dibromostannane
• EN300-18532416
• CS-0196449
• 55F23H2K96
• UNII-55F23H2K96
• T71520
• ZSUXOVNWDZTCFN-UHFFFAOYSA-L
• STANNOUS BROMIDE [MI]
• 10031-24-0
• DTXSID501015689
• Q2983938
• STANNOUS DIBROMIDE
• EINECS 233-087-0
• Tin(II) bromide, pure, 90%

• MDL： MFCD00011239
• Inchi： 1S/2BrH.Sn/h2*1H;/q;;+2/p-2
• InChI Key： ZSUXOVNWDZTCFN-UHFFFAOYSA-L
• SMILES： [Sn](Br)Br

Computed Properties

• Exact Mass: 277.73900
• Monoisotopic Mass: 277.739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 5.12 g/mL at 25 °C(lit.)
• Melting Point: 232 °C
• Boiling Point: 620 °C
• Flash Point: 623°C
• Solubility: Soluble in alcohol, ether, acetone, pyridine and dimethyl sulfoxide.
• PSA: 0.00000
• LogP: 1.31040
• Merck: 14,8782
• Sensitiveness: moisture sensitive
• Solubility: Soluble in water.

dibromostannane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：(BD434763)
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on dibromostannane

Dibromostannane (CAS No. 10031-24-0): A Comprehensive Overview in Modern Chemical Research

The compound Dibromostannane (CAS No. 10031-24-0) represents a significant class of organotin derivatives that have garnered considerable attention in the field of synthetic chemistry and materials science. This organotin compound, characterized by its molecular formula SnBr₂ (or more accurately, a derivative thereof), exhibits unique chemical properties that make it a valuable reagent in various applications, including catalysis, polymer synthesis, and the development of advanced materials.

Historically, organotin compounds have been extensively studied due to their versatility in organic synthesis. Among these, Dibromostannane stands out for its role as a precursor in the preparation of more complex tin-based species. The presence of two bromine atoms provides a high degree of reactivity, enabling its use as a brominating agent or a ligand in transition metal-catalyzed reactions. This reactivity has been leveraged in recent years to develop novel synthetic methodologies that enhance the efficiency and selectivity of organic transformations.

In contemporary research, Dibromostannane has found applications in the synthesis of polymeric materials with tailored properties. For instance, its ability to act as a crosslinking agent has been exploited in the development of high-performance polymers used in electronics and coatings. The compound’s ability to form stable complexes with various metals has also made it useful in the design of catalysts for industrial processes. These catalysts often exhibit superior activity and selectivity compared to traditional metal-based catalysts, contributing to more sustainable chemical manufacturing practices.

The chemical behavior of Dibromostannane is further influenced by its interaction with other molecules, particularly in coordination chemistry. Recent studies have highlighted its role as a ligand in homogeneous catalysis, where it forms stable complexes with transition metals such as palladium and nickel. These complexes have been shown to facilitate a wide range of reactions, including hydrogenation, coupling reactions, and oxidation processes. The ability to fine-tune the electronic and steric properties of these complexes by modifying the ligand environment has opened new avenues for the development of highly efficient catalytic systems.

One particularly intriguing aspect of Dibromostannane is its potential application in pharmaceutical research. While organotin compounds are not typically used as drugs themselves, they serve as crucial intermediates in the synthesis of biologically active molecules. For example, derivatives of dibromostannane have been employed in the preparation of complex heterocyclic compounds that exhibit pharmaceutical properties. The ability to introduce specific functional groups into these molecules through controlled reactions has enabled researchers to explore new therapeutic targets and develop novel drug candidates.

The synthesis of Dibromostannane (CAS No. 10031-24-0) typically involves the reaction of tin(II) halides with organic bromides or Grignard reagents under controlled conditions. Advances in synthetic techniques have allowed for more efficient and scalable production methods, making this compound more accessible for research purposes. Additionally, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into its structure and reactivity.

The environmental impact of using organotin compounds like dibromostannane is an important consideration in contemporary research. While these compounds offer significant synthetic advantages, their potential toxicity necessitates careful handling and disposal practices. Efforts are ongoing to develop greener alternatives that minimize environmental risks while maintaining or improving reaction efficiency. For instance, research into biodegradable organotin derivatives or alternative catalytic systems is gaining traction as part of broader sustainability initiatives.

In conclusion, Dibromostannane represents a versatile and valuable compound in modern chemical research. Its unique properties make it indispensable in various applications ranging from polymer synthesis to pharmaceutical development. As our understanding of its chemical behavior continues to evolve, new opportunities for innovation are likely to emerge. The ongoing refinement of synthetic methodologies and catalytic systems will further enhance its utility, ensuring that this compound remains at the forefront of chemical research for years to come.